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Compound of Interest

Compound Name: 2-(1H-Pyrazol-3-YI)Pyridine

Cat. No.: B1273769

This technical guide provides a comprehensive overview of 2-(1H-Pyrazol-3-yl)pyridine, a
heterocyclic compound of significant interest in medicinal chemistry, organic synthesis, and
materials science. This document is intended for researchers, scientists, and professionals in
drug development, offering detailed information on its nomenclature, physicochemical
properties, synthesis, and applications.

Nomenclature and Structure

The nomenclature of pyrazole derivatives can be complex due to tautomerism. For 2-(1H-
Pyrazol-3-yl)pyridine, the pyrazole ring can exist in two tautomeric forms, leading to
interchangeable numbering of the pyrazole ring positions.

IUPAC Name: The preferred IUPAC name is 2-(1H-pyrazol-5-yl)pyridine[1]. However, it is
widely referred to as 2-(1H-Pyrazol-3-yl)pyridine in chemical literature and commercial
catalogs. This ambiguity arises from the tautomeric nature of the unsubstituted pyrazole ring.

Synonyms: This compound is known by a variety of synonyms, reflecting its structure and
common usage in research and commerce.

o 3-(2-Pyridyl)pyrazole[2][3][4]
o 2-(3-Pyrazolyl)pyridine

o 3-(pyridin-2-yl)pyrazole[1][5]
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3-(2-pyridyl)pyrazole[6]

2-(Pyrazol-3-yl)-pyridine[1]

5-(2-pyridinyl)pyrazole[1]

Pyridine, 2-(1H-pyrazol-3-yl)-[1][4]

2-(1H-Pyrazol-5-yl)pyridine[1][4][6]

CAS Number: 75415-03-1[1][3][4][5][ 7]

Physicochemical Properties

A summary of the key quantitative data for 2-(1H-Pyrazol-3-yl)pyridine is presented in the

table below. This data is essential for its handling, characterization, and application in

experimental settings.

Property Value Source(s)
Molecular Formula CsH7N3 [11131[7]
Molecular Weight 145.16 g/mol [11161[7]
Melting Point 119 - 126 °C [3][6]
Boiling Point 362.2 £ 17.0 °C at 760 mmHg [6]
Density 1.2+0.1 g/cm3 [6]
XLogP3-AA 0.8 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 1 [1]

Purity

Typically 295% - >98% (GC)

[3]141[5]
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Spectroscopic Data

Spectroscopic data is crucial for the structural confirmation of 2-(1H-Pyrazol-3-yl)pyridine.

e 'H-NMR (400 MHz, CDCls): & 8.66 (d, J = 4.8 Hz, 1H), 7.75 (d, J = 3.6 Hz, 2H), 7.67 (d, J =
2Hz, 1H), 7.23-7.27 (m, 1H), 6.81 (d, J = 2Hz, 1H).[8][9]

e IR and Raman Spectra: FT-IR and FT-Raman spectra have been recorded and are available
in spectral databases.[1]

Experimental Protocols

The synthesis of 2-(1H-Pyrazol-3-yl)pyridine can be achieved through various synthetic
routes. A common and high-yielding method involves the reaction of a chalcone analog with
hydrazine hydrate.

Synthesis of 2-(1H-Pyrazol-3-yl)pyridine from 3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-
one

This protocol describes the cyclization reaction with hydrazine hydrate to form the pyrazole
ring.

Materials:

e 3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one (Precursor)
e Hydrazine hydrate

» Ethanol

Procedure:

e Dissolve 1 gram (6.2 mmol) of 3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one in 3.3 mL of
ethanol.

e Add 2 mL of hydrazine hydrate to the solution.

e Heat the reaction mixture at 60°C for 30 minutes.
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 After the reaction is complete, cool the mixture to room temperature.
e Remove the solvent under vacuum to yield the crude product.

e The resulting pale yellow solid is 2-(1H-pyrazol-3-yl)pyridine. The reported yield is
approximately 97.3%.[8][9]

The following diagram illustrates the workflow for the synthesis of 2-(1H-Pyrazol-3-yl)pyridine.
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Synthesis Workflow of 2-(1H-Pyrazol-3-yl)pyridine
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Caption: Synthesis workflow for 2-(1H-Pyrazol-3-yl)pyridine.
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Applications and Research Interest

2-(1H-Pyrazol-3-yl)pyridine is a versatile heterocyclic compound with a broad spectrum of
applications, primarily driven by its ability to act as a scaffold in the design of more complex
molecules.[3]

» Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of novel
therapeutic agents.[3] Its structure is a key component in compounds being investigated for
the treatment of cancer and neurological disorders.[3] The pyrazole and pyridine moieties
can engage in various interactions with biological targets. It is also used to prepare
pyrazolidine alcohol-copper complexes that exhibit antitumor activity.[9]

¢ Organic Synthesis: As a building block, it facilitates the creation of more elaborate molecular
architectures.[3]

o Materials Science: In coordination chemistry, it functions as a ligand for the formation of
metal complexes. These complexes can have applications as catalysts in organic reactions.

[3]

o Agricultural Chemistry: The scaffold is utilized in the development of agrochemicals for pest
control, contributing to sustainable agricultural practices.[3]

The diagram below illustrates the key application areas of 2-(1H-Pyrazol-3-yl)pyridine.

Application Areas of 2-(1H-Pyrazol-3-yl)pyridine
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Caption: Key application areas of 2-(1H-Pyrazol-3-yl)pyridine.

Safety Information

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-(1H-Pyrazol-3-yl)pyridine is associated with the following hazards:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
e H319: Causes serious eye irritation.

Appropriate personal protective equipment (PPE), including gloves and safety glasses, should
be worn when handling this compound. Work should be conducted in a well-ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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